Cas no 1261748-17-7 (3-(Difluoromethoxy)-4-(trifluoromethoxy)anisole)

• Product Name: 3-(Difluoromethoxy)-4-(trifluoromethoxy)anisole
• CAS No: 1261748-17-7
• MF: C₉H₇F₅O₃
• MW: 258.142100572586
• CID: 4989014
• Update Time: 2025-05-21

3-(Difluoromethoxy)-4-(trifluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)-4-(trifluoromethoxy)anisole

• Inchi： 1S/C9H7F5O3/c1-15-5-2-3-6(17-9(12,13)14)7(4-5)16-8(10)11/h2-4,8H,1H3
• InChI Key： WSZBYVTXVMAUGF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1OC(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 233
• XLogP3: 4
• Topological Polar Surface Area: 27.7

Additional information on 3-(Difluoromethoxy)-4-(trifluoromethoxy)anisole

3-(Difluoromethoxy)-4-(trifluoromethoxy)anisole: A Comprehensive Overview

3-(Difluoromethoxy)-4-(trifluoromethoxy)anisole (CAS No. 1261748-17-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound is characterized by its unique structure, which incorporates both difluoromethoxy and trifluoromethoxy substituents on an anisole backbone. The presence of these fluorinated groups imparts distinctive electronic and steric properties, making it a valuable building block in the synthesis of advanced materials and bioactive molecules.

The synthesis of 3-(Difluoromethoxy)-4-(trifluoromethoxy)anisole involves a series of precise chemical transformations, including nucleophilic aromatic substitution and fluorination reactions. Recent advancements in catalytic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts, such as palladium complexes and transition metal-based catalysts, to optimize the reaction conditions and minimize byproduct formation.

One of the most promising applications of 3-(Difluoromethoxy)-4-(trifluoromethoxy)anisole lies in its use as an intermediate in drug discovery. The compound's ability to modulate cellular signaling pathways has been extensively studied, particularly in the context of cancer therapy. For instance, studies have shown that derivatives of this compound can inhibit key enzymes involved in tumor progression, such as tyrosine kinases and histone deacetylases. These findings have opened new avenues for the development of targeted anticancer agents with improved efficacy and reduced toxicity.

In addition to its role in pharmaceuticals, 3-(Difluoromethoxy)-4-(trifluoromethoxy)anisole has also found applications in agrochemistry. The compound's fluorinated groups confer resistance to enzymatic degradation, making it an ideal candidate for the development of novel pesticides and herbicides. Recent research has demonstrated that certain analogs of this compound exhibit potent activity against agricultural pests while maintaining low toxicity to non-target organisms. This dual functionality underscores its versatility as a chemical building block.

The electronic properties of 3-(Difluoromethoxy)-4-(trifluoromethoxy)anisole make it an attractive candidate for use in organic electronics. The fluorinated substituents enhance the compound's electron-withdrawing capabilities, which are critical for applications such as light-emitting diodes (LEDs) and organic photovoltaic devices. Researchers have investigated the integration of this compound into conjugated systems to improve charge transport properties and device performance.

From a structural perspective, 3-(Difluoromethoxy)-4-(trifluoromethoxy)anisole exhibits a high degree of symmetry, which contributes to its stability under various reaction conditions. This property is particularly advantageous in large-scale synthesis processes where maintaining product integrity is essential. Furthermore, the compound's solubility characteristics have been optimized through careful design of its substituent patterns, enabling its use in diverse solvent systems.

Recent studies have also explored the environmental impact of 3-(Difluoromethoxy)-4-(trifluoromethoxy)anisole and its derivatives. Researchers have developed novel degradation pathways that allow for the safe disposal of these compounds, addressing concerns related to ecological sustainability. These efforts align with global initiatives aimed at reducing chemical waste and promoting green chemistry practices.

In conclusion, 3-(Difluoromethoxy)-4-(trifluoromethoxy)anisole (CAS No. 1261748-17-7) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application development, positions it as a key player in future innovations within pharmaceuticals, agrochemistry, and materials science.